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Compound of Interest

Compound Name: Terephthalic acid-d4

Cat. No.: B044296 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known physical properties of

Terephthalic acid-d4. The information is curated for professionals in research and

development who require precise data for experimental design, analytical method

development, and drug development applications.

Core Physical Properties
Terephthalic acid-d4, the deuterated analog of terephthalic acid, is a valuable stable isotope-

labeled compound used in a variety of research applications, including as an internal standard

in mass spectrometry-based studies. Its physical properties are comparable to its non-

deuterated counterpart, with slight variations attributable to the isotopic substitution.

Quantitative Data Summary
The following table summarizes the key physical and chemical properties of Terephthalic acid-
d4.
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Property Value Citations

Chemical Name Terephthalic-2,3,5,6-d4 acid [1][2]

Synonyms
1,4-Benzene-d4-dicarboxylic

acid
[3][4]

CAS Number 60088-54-2 [1][2][3][5]

Molecular Formula C₈H₂D₄O₄ or C₆D₄(CO₂H)₂ [3][5]

Molecular Weight 170.16 g/mol [1][2][3][5][6]

Appearance Solid, crystalline powder [5][7]

Melting Point >300 °C (literature value) [7]

Solubility

Soluble in Dimethyl Sulfoxide

(DMSO).[8] Expected to have

low solubility in water and be

more soluble in alkaline

solutions and some polar

organic solvents, similar to

terephthalic acid.[9][10]

Isotopic Purity Typically ≥98 atom % D [3][11]

Experimental Protocols
Detailed experimental protocols for determining the physical properties of deuterated

compounds are analogous to those for their non-labeled counterparts. Standard methodologies

are described below.

Melting Point Determination
The melting point of a crystalline solid is a key indicator of its purity. A sharp melting range

typically signifies a high-purity compound.

Methodology: Capillary Method
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Sample Preparation: A small amount of the finely powdered Terephthalic acid-d4 is packed

into a thin-walled capillary tube, sealed at one end, to a height of 1-2 mm.[3][5]

Apparatus: The capillary tube is placed in a melting point apparatus, such as a Mel-Temp or

Thiele tube, in close proximity to a calibrated thermometer.[5]

Heating: The apparatus is heated slowly and steadily, typically at a rate of 1-2 °C per minute

as the expected melting point is approached.[6]

Observation: The temperature at which the substance first begins to liquefy is recorded as

the beginning of the melting range. The temperature at which the entire sample becomes a

clear liquid is the end of the melting range.[2][5]

Purity Indication: A narrow melting range (e.g., 0.5-1.0 °C) is indicative of a pure compound.

Impurities tend to depress and broaden the melting range.

Solubility Determination
Solubility is a crucial parameter for sample preparation, formulation, and in vitro assay

development.

Methodology: Shake-Flask Method

Equilibration: An excess amount of Terephthalic acid-d4 is added to a known volume of the

solvent of interest (e.g., water, DMSO, buffers at various pH) in a sealed container.

Agitation: The mixture is agitated at a constant temperature for a prolonged period (typically

24-72 hours) to ensure equilibrium is reached.[11]

Phase Separation: The undissolved solid is separated from the saturated solution by

centrifugation and/or filtration through an inert filter.[10]

Quantification: The concentration of the dissolved Terephthalic acid-d4 in the clear

supernatant or filtrate is determined using a suitable analytical technique, such as High-

Performance Liquid Chromatography (HPLC) or UV-Vis spectroscopy, against a calibration

curve of known standards.[10][11]
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Reporting: The solubility is reported in units such as mg/mL or mol/L at the specified

temperature and pH.[10]

Visualizations
Isotopic Relationship Diagram
The following diagram illustrates the structural relationship between standard Terephthalic acid

and its deuterated form, Terephthalic acid-d4, where four hydrogen atoms on the benzene

ring are substituted with deuterium.

Isotopic Relationship of Terephthalic Acid

Terephthalic Acid (Unlabeled)

Terephthalic Acid-d4 (Labeled)

C₈H₆O₄

(MW: 166.13 g/mol)

C₈H₂D₄O₄

(MW: 170.16 g/mol)

Isotopic Substitution
(H → D)

Terephthalic Acid-d4 Sample

Mass Spectrometry (MS)
- Confirm Molecular Weight

- Determine Isotopic Enrichment

Nuclear Magnetic Resonance (NMR)
- Confirm Structure

- Verify Deuterium Positions

High-Performance Liquid
Chromatography (HPLC)
- Assess Chemical Purity

Confirmed High-Purity
Terephthalic Acid-d4

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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